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Compound of Interest

Compound Name: Daunorubicin

CAS No.:
1407-15-4; 20830-81-3; 23541-50-

6

Cat. No.: B15609364

Get Quote

This guide provides an objective comparison of Daunorubicin's synergistic interactions with

other therapeutic agents, supported by experimental data from preclinical and clinical studies. It

is intended for researchers, scientists, and drug development professionals seeking to

understand and evaluate combination therapies involving Daunorubicin.

Daunorubicin and Cytarabine (Ara-C)
The combination of Daunorubicin and Cytarabine is a long-standing cornerstone of treatment

for Acute Myeloid Leukemia (AML), commonly administered in a "7+3" regimen.[1][2][3] More

recently, a liposomal formulation, CPX-351 (Vyxeos), has been developed to maintain a

synergistic 1:5 molar ratio of Daunorubicin to Cytarabine, demonstrating improved outcomes

in certain patient populations.[3][4][5]
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Combination Model System Key Findings

Daunorubicin + Cytarabine

(Standard)

Phase III Clinical Trial (vs.

Idarubicin + Cytarabine)

Complete Remission (CR)

Rate: 58%[6]

In Vitro (AML Cell Lines)

Weakly synergistic in TF-1,

Kasumi-1, IDH2 cell lines;

Weakly antagonistic in FKH-1,

HL60, K562 cell lines.[3]

CPX-351 (Liposomal

Daunorubicin:Cytarabine 1:5)

Preclinical (CCRF-CEM

Human Leukemia Mouse

Model)

100% cure rate.[7] In contrast,

the free drug cocktail at its

maximum tolerated dose only

provided a 34% increase in life

span.[7]

Preclinical (HL60 Human

Leukemia Mouse Model)

43% increase in life span.[7]

This was superior to the 20%

increase in life span observed

with the maximum tolerated

dose of the free drug

combination.[7]

Phase III Clinical Trial (vs. 7+3

regimen)

Significantly improved survival

and higher complete remission

rates in patients with

secondary AML.[3]

Experimental Protocols
Standard "7+3" Induction Regimen (Clinical) A typical induction therapy protocol for newly

diagnosed AML patients involves the following:

Cytarabine: Administered as a continuous intravenous (IV) infusion at a dose of 100 mg/m²

per day for 7 consecutive days.[6][8]

Daunorubicin: Administered as a continuous IV infusion at a dose of 45 mg/m² per day for

the first 3 days of the 7-day Cytarabine cycle.[6][8]
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A bone marrow aspirate and biopsy are typically performed around day 14 to assess

response.[8]

CPX-351 (Vyxeos) Administration (Clinical) The liposomal formulation is administered

differently to maintain the synergistic drug ratio:

Induction Cycle: CPX-351 is administered as a 90-minute intravenous infusion on days 1, 3,

and 5.[4]

Consolidation Cycles: For patients achieving remission, consolidation cycles may be given

on days 1 and 3.[4]

The dosage is calculated based on the Daunorubicin and Cytarabine components per body

surface area.

Preclinical Efficacy Model (In Vivo) The therapeutic activity of CPX-351 was evaluated in

various preclinical leukemia models:

Cell Lines: Murine leukemias (P388, L1210, WEHI-3B) and human leukemia xenografts in

mice (CCRF-CEM, HL60).[7]

Treatment: Mice were inoculated with leukemia cells. Treatment involved intravenous

injection of CPX-351, the equivalent free drug combination in saline, or individual liposomal

drugs.[7]

Endpoints: Efficacy was measured by the increase in life span (ILS) and the number of long-

term survivors (cures).[7]
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Mechanism of Daunorubicin and Cytarabine Synergy
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Workflow for In Vivo Efficacy Testing of CPX-351

Start

Inoculate Mice with
Leukemia Cells (e.g., HL60)

Randomize into
Treatment Groups

Administer CPX-351 (IV)

Group 1

Administer Free Drug
Cocktail (Daunorubicin + Cytarabine)

Group 2

Administer Saline (Control)

Group 3

Monitor Animal Health
and Survival Daily

Endpoint:
Calculate Increase in Life Span (ILS)

and Cure Rate
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Daunorubicin + Cytarabine Interaction Profile in AML Cell Lines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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